(2E)-6-benzyl-2-[4-(dimethylamino)benzylidene]-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: (2E)-6-benzyl-2-[[4-(dimethylamino)phenyl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C21H18N4O2S/c1-24(2)16-10-8-15(9-11-16)13-18-20(27)25-21(28-18)22-19(26)17(23-25)12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3/b18-13+
• InChI Key: YXPREWMLMOTUDH-QGOAFFKASA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/2\C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4)S2
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4)S2

Description

• The compound’s systematic name is (2E)-6-benzyl-2-[4-(dimethylamino)benzylidene]-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione .
• It belongs to the class of thiazolo-triazine derivatives .
• Thiazolo-triazines exhibit diverse biological activities and have applications in medicinal chemistry, materials science, and organic synthesis.

Preparation Methods

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Mechanism of Action

• The compound’s effects likely involve interactions with specific biological targets .
• Further research is needed to elucidate the precise pathways and molecular mechanisms.
• Potential targets may include enzymes, receptors, or cellular signaling pathways.

Comparison with Similar Compounds

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